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Cat. No.: B1665979 Get Quote

This guide provides a detailed, objective comparison of Aminocarb and Fenitrothion, two

insecticides historically used for the control of the spruce budworm (Choristoneura fumiferana).

The comparison is based on experimental data concerning their efficacy, residual toxicity, and

environmental impact. This document is intended for researchers, scientists, and professionals

in drug development and pest management.

Mechanism of Action: Acetylcholinesterase
Inhibition
Both Aminocarb, a carbamate insecticide, and Fenitrothion, an organophosphate insecticide,

share a common mechanism of action: the inhibition of the enzyme acetylcholinesterase

(AChE).[1][2][3] AChE is a critical enzyme in the central nervous system of insects and

vertebrates. It is responsible for the hydrolysis of the neurotransmitter acetylcholine into choline

and acetic acid, a process essential for terminating nerve impulses.

By inhibiting AChE, both insecticides lead to an accumulation of acetylcholine at the synaptic

clefts.[4] This results in continuous stimulation of nerve fibers, leading to hyperactivity,

paralysis, and ultimately the death of the insect.[4] Aminocarb is specifically classified as a

carbamate ester that functions as an EC 3.1.1.7 (acetylcholinesterase) inhibitor.[1] Similarly,

Fenitrothion's acute neurotoxicity stems from its ability to inhibit AChE.[2][4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1665979?utm_src=pdf-interest
https://www.benchchem.com/product/b1665979?utm_src=pdf-body
https://www.benchchem.com/product/b1665979?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Aminocarb
https://pubmed.ncbi.nlm.nih.gov/38008925/
https://www.researchgate.net/profile/Mirjana-Colovic/publication/267033505_Acetylcholinesterase_Inhibitors_Pharmacology_and_Toxicology/links/02e7e5278bcb050644000000/Acetylcholinesterase-Inhibitors-Pharmacology-and-Toxicology.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10720383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10720383/
https://www.benchchem.com/product/b1665979?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Aminocarb
https://pubmed.ncbi.nlm.nih.gov/38008925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10720383/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft

Insecticide Action

Acetylcholine (ACh)
Released

ACh Binds to
Postsynaptic Receptors

Nerve Impulse
Propagation

Acetylcholinesterase (AChE) ACh ACh Hydrolysis

AChE Inhibition

Signal Termination

Aminocarb or
Fenitrothion ACh Accumulation Continuous Nerve

Stimulation Paralysis & Death

Click to download full resolution via product page

Figure 1: Signaling pathway of Acetylcholinesterase (AChE) inhibition by Aminocarb and

Fenitrothion.

Efficacy and Toxicity Data
The following tables summarize quantitative data on the efficacy and toxicity of Aminocarb and

Fenitrothion against the spruce budworm and other organisms, based on laboratory and field

studies.

Table 1: Comparative Toxicity of Insecticides to 6th Instar Western Spruce Budworm
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Insecticide LC50 (ppm)

Relative
Effectiveness
(vs.
Phosmet/Thio
dicarb) at
LC50

LC90 (ppm)

Relative
Effectiveness
(vs.
Thiodicarb) at
LC90

Fenitrothion 1.1 8.6 3.5 12.3

Permethrin 0.4 20.0 2.5 17.2

Sulprofos 0.7 12.8 3.4 12.8

Malathion 4.0 2.2 18.0 2.4

Carbaryl 4.6 1.9 33.0 1.3

Thiodicarb 8.8 1.0 43.0 1.0

Phosmet 8.8 1.0 38.0 1.1

Source: Data

extracted from

multiphase

laboratory

bioassays.[5]

Table 2: Residual Toxicity of Aerially Applied Insecticides to Western Spruce Budworm
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Insecticide Dosage (g/ha)
Percent Mortality (Mean ±
S.D.) after Weathering
Interval (Days)

0

Aminocarb 10.5 73.0 ± 25.0

Acephate 29.4 97.0 ± 6.0

Carbaryl 310 96.0 ± 8.0

Permethrin 31.5 83.0 ± 15.1

Source: Data from a study on

the direct, indirect, and

residual toxicities of insecticide

sprays.[6]

Environmental Fate and Impact
The environmental presence and non-target effects of Aminocarb and Fenitrothion are critical

considerations for their use in forest ecosystems.

Table 3: Airborne Residue Levels in Experimental Spray Blocks

Insecticide Peak Concentration in Air (ng/m³)

Fenitrothion 1997

Aminocarb 1201

Source: Data from air sampling in New

Brunswick spray blocks.[7]

Table 4: Acute Toxicity to Aquatic Organisms
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Insecticide Organism LC50 Exposure Time

Aminocarb
Gammarus fasciatus

(scud)
12 µg/L 96 hours

Fenitrothion Various fish species 1000 to 5000 µg a.i./L 96 hours

Source: Data from

PubChem and a

Health Canada report.

[1][8]

A field experiment determined that the threshold concentration of Aminocarb (as Matacil 180

Oil Flowable) that induces drift in stream invertebrates is approximately 30 µg/L.[9] Studies

have also shown that Fenitrothion can have negative lethal and sublethal effects on songbirds.

[8]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of experimental

findings. The following sections outline the protocols used in key studies comparing

Aminocarb and Fenitrothion.

Laboratory Bioassay for Toxicity (Feeding Study)
Objective: To determine the lethal concentration (LC50 and LC90) of various insecticides

when ingested by 6th instar western spruce budworm larvae.[5]

Methodology:

Insecticides were incorporated into an artificial diet at various concentrations.

Sixth-instar larvae were individually placed in containers with the treated diet.

Mortality was assessed after a 7-day exposure period.

Data were subjected to probit analysis to determine LC50 and LC90 values.[5]
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Residual Toxicity Field Experiment
Objective: To evaluate the residual toxicity of aerially applied insecticides to western spruce

budworm larvae.[6]

Methodology:

Insecticides were applied to trees at specified dosages.

At intervals of 0, 1, 3, and 7 days post-application, foliage was collected.

Spruce budworm larvae were caged on the treated foliage.

Mortality was recorded, and the mean and standard deviation were calculated.[6]
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Figure 2: Workflow for the residual toxicity field experiment.

Air Sampling for Residue Analysis
Objective: To measure the concentration of airborne insecticide residues following aerial

application.[7]

Methodology:
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Fenitrothion and Aminocarb formulations were aerially sprayed over mixed coniferous

forests.

Air samples were collected at intervals inside the spray blocks using a fritted-glass bubbler

containing dimethylformamide (DMF) to trap the airborne toxicants.

The insecticide residues in the DMF were analyzed by gas chromatography.

Peak concentrations were recorded and reported in ng/m³.[7]

Concluding Remarks
Both Aminocarb and Fenitrothion have demonstrated effectiveness in controlling spruce

budworm populations. Fenitrothion appears to be more potent in terms of its lower LC50 and

LC90 values in laboratory feeding bioassays.[5] However, Aminocarb has shown significant

residual toxicity, with high mortality rates observed up to 7 days post-application in field trials.[6]

Environmental considerations are paramount in the selection of an insecticide. Fenitrothion has

been shown to have higher peak concentrations in the air after spraying and poses a risk to

aquatic organisms and bird populations.[7][8] The use of Fenitrothion for broad-scale aerial

application against spruce budworm has been phased out in Canada.[8] While Aminocarb
also presents risks to non-target species, particularly aquatic invertebrates, its lower airborne

residue levels may be a consideration.[7][9]

The choice between these and other control agents, such as the biological insecticide Bacillus

thuringiensis (Bt), requires a comprehensive risk-benefit analysis that considers not only

efficacy against the target pest but also the broader ecological impacts.[10][11] Modern pest

management strategies often favor more targeted and environmentally benign alternatives.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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